Cas no 62024-32-2 (Ethanone, 1-(4-hydroxyphenyl)-2-(2-pyrrolidinyl)-)

62024-32-2 structure
Product name:Ethanone, 1-(4-hydroxyphenyl)-2-(2-pyrrolidinyl)-
Ethanone, 1-(4-hydroxyphenyl)-2-(2-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(4-hydroxyphenyl)-2-(2-pyrrolidinyl)-
- 1-(4-hydroxyphenyl)-2-pyrrolidin-2-ylethanone
- 62024-32-2
- 1-(4-HYDROXYPHENYL)-2-(PYRROLIDIN-2-YL)ETHANONE
- 1-(4-Hydroxyphenyl)-2-(pyrrolidin-2-yl)ethan-1-one
- DTXSID20812480
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- Inchi: InChI=1S/C12H15NO2/c14-11-5-3-9(4-6-11)12(15)8-10-2-1-7-13-10/h3-6,10,13-14H,1-2,7-8H2
- InChI Key: TWXMGZVEWCCEFB-UHFFFAOYSA-N
- SMILES: C1CC(NC1)CC(=O)C2=CC=C(C=C2)O
Computed Properties
- Exact Mass: 205.11035
- Monoisotopic Mass: 205.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Ethanone, 1-(4-hydroxyphenyl)-2-(2-pyrrolidinyl)- Related Literature
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Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
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Tian Wen,Jian Zhang CrystEngComm, 2016,18, 218-221
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Peter Kauffman,Elain Fu,Barry Lutz,Paul Yager Lab Chip, 2010,10, 2614-2617
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Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
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5. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
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